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Abstract

6-Chloro-5-hydroxynicotinic acid is a substituted pyridine carboxylic acid that serves as a
crucial heterocyclic building block in modern synthetic chemistry. Its trifunctional nature,
featuring a carboxylic acid, a hydroxyl group, and a reactive chlorine atom on a pyridine
scaffold, makes it a versatile precursor for the synthesis of a wide range of more complex
molecules. This guide provides a comprehensive overview of its core chemical and physical
properties, reactivity, potential applications in research and drug development, and essential
safety protocols. The content herein is intended for researchers, chemists, and professionals in
the pharmaceutical and agrochemical industries who require a technical understanding of this
important chemical intermediate.

Compound Identification and Structure

Correctly identifying a chemical entity is the foundation of all subsequent research and
application. This section details the fundamental identifiers for 6-Chloro-5-hydroxynicotinic
acid.

e |[UPAC Name: 6-Chloro-5-hydroxypyridine-3-carboxylic acid
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e CAS Number: 1211531-26-8
e Molecular Formula: CeHaCINO3
e Canonical SMILES: O=C(0O)C1=CN=C(Cl)C(0)=C1

The structural arrangement of its functional groups dictates its chemical behavior and potential
for further modification.

Physicochemical Properties

The physical and chemical properties of a compound govern its behavior in different
environments and are critical for designing experimental protocols, including reaction
conditions, purification methods, and formulation strategies.

Property Value Source

Molecular Weight 173.55 g/mol [1]
Light-colored solid or powder

Appearance [2]

(inferred)

Requires cold-chain transport;
Storage Temperature Store in a cool, dry, well- [2]

ventilated area

Note: Specific experimental data such as melting point, boiling point, and solubility for 6-
Chloro-5-hydroxynicotinic acid (CAS 1211531-26-8) are not readily available in public
literature. The appearance is inferred from its close isomer, 5-Chloro-6-hydroxynicotinic acid.
The requirement for cold-chain transport suggests that the compound may have limited thermal
stability.

Synthesis and Reactivity

Understanding the synthesis and inherent reactivity of 6-Chloro-5-hydroxynicotinic acid is
key to unlocking its potential as a synthetic intermediate.

Synthesis Pathways
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While a specific, peer-reviewed synthesis for 6-Chloro-5-hydroxynicotinic acid is not detailed
in the available literature, a common approach to analogous structures involves the chlorination
of a hydroxynicotinic acid precursor. For example, the related methyl ester derivative is
synthesized by treating 5-hydroxynicotinic acid methyl ester with aqueous sodium hypochlorite
under cooled conditions, followed by acidification to yield the chlorinated product[3]. This
highlights a viable strategy for introducing the chlorine atom onto the pyridine ring.

Another generalized route involves preparing 6-hydroxynicotinic acid from readily available
materials like DL-malic acid through cyclization and ammonification, followed by a chlorination
step[4][5].

Core Chemical Reactivity

The molecule's three functional groups are the primary sites of chemical reactivity:

o Carboxylic Acid (-COOH): This group can undergo standard reactions such as esterification
(reaction with alcohols), conversion to acid chlorides (e.g., using thionyl chloride or oxalyl
chloride), and amide bond formation (coupling with amines).

o Hydroxyl Group (-OH): The phenolic hydroxyl group can be alkylated to form ethers or
acylated to form esters. Its acidity is influenced by the electron-withdrawing nature of the
pyridine ring and the chlorine atom.

e Chloro Group (-CI): The chlorine atom at the 6-position of the pyridine ring is susceptible to
nucleophilic aromatic substitution (SnAr). This allows for the introduction of a wide variety of
nucleophiles, such as amines, thiols, and alkoxides, to build molecular complexity.

Caption: Core reactivity sites of 6-Chloro-5-hydroxynicotinic acid.

Applications in Research and Drug Development

The true value of a building block chemical is defined by its utility in creating high-value target
molecules. 6-Chloro-5-hydroxynicotinic acid and its derivatives are primarily used as
intermediates in the synthesis of agrochemicals and pharmaceuticals.

Intermediate for Agrochemicals
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A notable application is found in its methyl ester derivative, 6-Chloro-5-hydroxy-nicotinic acid
methyl ester. This compound serves as a key synthetic intermediate in the preparation of 5-
Hydroxy-Imidacloprid, which is a metabolite of the widely used neuro-active insecticide,
Imidacloprid[3]. This demonstrates the compound's relevance in the development and study of
crop protection agents.

Scaffold for Drug Discovery

The substituted pyridine skeleton is a common motif in medicinal chemistry. The presence of
multiple reactive sites allows for the systematic construction of compound libraries for
screening purposes[3]. The structure can be elaborated to develop novel agents targeting
various therapeutic areas, including anti-inflammatory, antibacterial, or central nervous system
disorders[3].

Synthesis & Elaboration

Screening & Development

P Functional Group . . " "
G-Chloro-s-hyt_iroxynlcotlmc Modification Compound Library Biological Assays ngh-Throqghput Hitjto_-Le?d Preclinical Candidate
Acid S Screening Optimization
(e.g., Esterification, SnAr)

Click to download full resolution via product page

Caption: Role as a building block in a typical drug discovery pipeline.

Safety, Handling, and Storage

Proper handling and storage are paramount to ensure laboratory safety and maintain the
integrity of the compound. While comprehensive toxicological data for 6-Chloro-5-
hydroxynicotinic acid is not available, data from its close isomer (5-Chloro-6-hydroxynicotinic
acid, CAS 54127-63-8) provides essential guidance.

Hazard Identification

Based on related compounds, 6-Chloro-5-hydroxynicotinic acid should be treated as a
hazardous substance. The primary hazards are:
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e H315: Causes skin irritation[1].
e H319: Causes serious eye irritation[1].

o H335: May cause respiratory irritation[1].

Recommended Handling and PPE

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood. Eyewash stations and safety showers should be readily accessible[2].

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield[2].
o Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat[2].

o Respiratory Protection: Avoid breathing dust. If dust is generated, use a NIOSH/MSHA-
approved respirator[6].

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area[6].

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents[6][7]. The requirement for cold-chain
transportation suggests that refrigerated storage may be necessary to ensure long-term
stability.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations[6].

Conclusion

6-Chloro-5-hydroxynicotinic acid is a valuable and versatile heterocyclic compound. Its
trifunctional nature provides multiple avenues for chemical modification, making it an attractive
starting material for synthesizing complex molecules in the pharmaceutical and agrochemical
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sectors. While a comprehensive dataset on its physicochemical properties is yet to be
established, its synthetic utility is evident from the applications of its derivatives. Adherence to
strict safety protocols is essential when handling this reactive intermediate to mitigate potential
health risks. Continued exploration of this molecule's reactivity will undoubtedly lead to the
discovery of novel compounds with significant biological and material applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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